![molecular formula C18H20FN5O2 B2796999 N-(3-(1H-imidazol-1-yl)propyl)-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide CAS No. 1171749-24-8](/img/structure/B2796999.png)
N-(3-(1H-imidazol-1-yl)propyl)-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(1H-imidazol-1-yl)propyl)-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C18H20FN5O2 and its molecular weight is 357.389. The purity is usually 95%.
BenchChem offers high-quality N-(3-(1H-imidazol-1-yl)propyl)-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(1H-imidazol-1-yl)propyl)-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Inhibitors and Drug Metabolism
The study of chemical inhibitors, particularly in the context of cytochrome P450 isoforms, is crucial for understanding the metabolism of various drugs. Inhibitors such as N-(3-(1H-imidazol-1-yl)propyl)-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide can offer insights into the selective inhibition of these enzymes, playing a pivotal role in predicting drug-drug interactions (DDIs). Such inhibitors are essential for in vitro assessments of CYP isoforms' contribution to drug metabolism, ultimately aiding in the safer coadministration of drugs (Khojasteh et al., 2011).
Heterocyclic Compound Studies
Research into heterocyclic compounds, such as imidazoles, plays a significant role in the development of therapeutic agents. These studies encompass the synthesis, modification, and investigation of the biological activities of these compounds. Heterocyclic N-oxides, including those synthesized from imidazoles, have shown potential in organic synthesis, catalysis, and pharmaceutical applications due to their versatile functionalities and biological importance (Li et al., 2019).
Amyloid Imaging in Alzheimer's Disease
Amyloid imaging is a breakthrough technique in Alzheimer's disease research, providing a non-invasive method to measure amyloid plaques in vivo. Studies utilizing imaging ligands that interact with amyloid plaques can help in early disease detection and the evaluation of anti-amyloid therapies. The development and use of such imaging ligands, including those based on heterocyclic compounds, represent a significant advancement in understanding and diagnosing Alzheimer's disease (Nordberg, 2007).
Antioxidant Activity Analysis
The analysis of antioxidant activity is critical in various fields, including food engineering, medicine, and pharmacy. Research involving heterocyclic compounds such as imidazoles has contributed to developing assays for determining the antioxidant capacity of complex samples. These methods are based on chemical reactions monitored through spectrophotometry, providing valuable information on the antioxidant properties of heterocyclic compounds (Munteanu & Apetrei, 2021).
properties
IUPAC Name |
4-ethoxy-1-(4-fluorophenyl)-N-(3-imidazol-1-ylpropyl)pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FN5O2/c1-2-26-16-12-24(15-6-4-14(19)5-7-15)22-17(16)18(25)21-8-3-10-23-11-9-20-13-23/h4-7,9,11-13H,2-3,8,10H2,1H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOMPMTXAZFIRMG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CN(N=C1C(=O)NCCCN2C=CN=C2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(1H-imidazol-1-yl)propyl)-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.